N-Arachidonoyl Serine: A Technical Whitepaper on its Discovery, Isolation, and Biological Significance
N-Arachidonoyl Serine: A Technical Whitepaper on its Discovery, Isolation, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-arachidonoyl L-serine (ARA-S) is an endogenous lipoamino acid first isolated from the bovine brain. Structurally similar to the endocannabinoid anandamide, ARA-S displays a unique pharmacological profile, exhibiting weak affinity for the canonical cannabinoid receptors CB1 and CB2. Instead, its biological effects are mediated through alternative signaling pathways, positioning it as a molecule of significant interest for therapeutic development. This document provides a comprehensive technical overview of the discovery, isolation, and characterization of ARA-S, including detailed experimental protocols, quantitative data, and a visualization of its known signaling cascades.
Discovery and Isolation
The initial identification and isolation of N-arachidonoyl serine were reported by Milman and colleagues in 2006 from bovine brain tissue.[1] The discovery was predicated on the hypothesis that, given the presence of phosphatidylethanolamine (B1630911) and its conversion to anandamide, the analogous phosphatidylserine (B164497) could serve as a precursor to ARA-S.[1]
Experimental Protocol: Extraction and Purification of ARA-S from Bovine Brain
The following protocol is a detailed description of the methodology used for the extraction and purification of ARA-S from bovine brain tissue[1]:
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Homogenization: Bovine brain tissue is homogenized in a solution of chloroform (B151607):methanol (B129727):Tris-HCl buffer (50 mM, pH 7.4) at a ratio of 1:2:1.
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Lipid Extraction: The homogenate is subjected to a modified Bligh-Dyer lipid extraction. Chloroform and water are added to the homogenate to achieve a final ratio of 2:2:1.8 (chloroform:methanol:water). The mixture is centrifuged to separate the phases.
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Phase Separation and Collection: The lower organic phase, containing the lipid fraction, is carefully collected.
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Solvent Evaporation: The solvent from the organic phase is removed under reduced pressure using a rotary evaporator.
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Column Chromatography (Silica Gel): The dried lipid extract is reconstituted and subjected to column chromatography on silica (B1680970) gel. The column is eluted with a stepwise gradient of chloroform and methanol.
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Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing ARA-S.
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High-Performance Liquid Chromatography (HPLC): The ARA-S-containing fractions are pooled, concentrated, and further purified by reversed-phase HPLC. A C18 column is typically used with a gradient of acetonitrile (B52724) in water.
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Structural Elucidation: The purified compound's structure is confirmed using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, and its stereochemistry is determined by chiral chromatography.[1][2]
Experimental Protocol: Quantitative Analysis of ARA-S by LC-MS/MS
A sensitive and selective method for the simultaneous quantification of ARA-S and other endocannabinoids in mouse brain has been developed using liquid chromatography-tandem mass spectrometry (LC-MS/MS)[3][4]:
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Sample Preparation: Brain tissue is homogenized in a suitable solvent, often containing an internal standard (e.g., deuterated ARA-S).
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Solid-Phase Extraction (SPE): The homogenate is subjected to SPE for sample clean-up and enrichment of the lipid fraction.
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LC Separation: The extracted lipids are separated on a C18 or similar reversed-phase column using a gradient elution with solvents such as methanol and water, often with additives like ammonium (B1175870) acetate (B1210297) to improve ionization.[4]
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MS/MS Detection: The eluent from the LC is introduced into a triple quadrupole mass spectrometer. Detection is performed in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for ARA-S to ensure high selectivity and sensitivity.[4]
Quantitative Data
The following tables summarize key quantitative data related to the biological activity and detection of N-arachidonoyl serine.
| Parameter | Value | System/Assay | Reference |
| Ki for CB1 Receptor | > 10,000 nM | Mouse cerebellar membranes | [1] |
| pEC50 for Vasorelaxation (Rat Mesenteric Artery, Intact) | 5.49 ± 0.18 | Isolated rat mesenteric artery | [5][6] |
| pEC50 for Vasorelaxation (Rat Mesenteric Artery, Denuded) | 5.14 ± 0.15 | Isolated rat mesenteric artery | [5][6] |
| EC50 for Vasorelaxation (Rat Mesenteric Artery) | 550 nM | Isolated rat mesenteric artery | [1] |
| EC50 for Vasorelaxation (Rat Abdominal Aorta) | ≈1,200 nM | Isolated rat abdominal aorta | [1] |
| pEC50 for BKCa Channel Activation (hBKCa in HEK293 cells) | 5.63 | Whole-cell patch clamp | [5][6] |
| pEC50 for N-arachidonoyl-D-serine on BKCa Channels | 5.32 | Whole-cell patch clamp | [5][6] |
| Linearity Range for LC-MS/MS Quantification | 0.2–120 pg/μl | Mouse brain homogenates | [3][4] |
| Lower Limit of Quantification (LLOQ) on Column | 1.9 pg | LC-MS/MS system | [4] |
Table 1: Quantitative pharmacological and analytical data for N-arachidonoyl serine.
Signaling Pathways
Unlike classical endocannabinoids, ARA-S exerts its biological effects through pathways largely independent of CB1 and CB2 receptors.[1][6] Its signaling network involves G protein-coupled receptors, ion channels, and downstream kinase cascades.
GPR55-Mediated Signaling
Evidence suggests that GPR55, an orphan G protein-coupled receptor, is a target for ARA-S.[2] Activation of GPR55 is linked to the stimulation of downstream signaling pathways, including the phosphorylation of extracellular signal-regulated kinases 1/2 (ERK1/2) and protein kinase B (Akt).[1]
Modulation of Ion Channels
ARA-S has been shown to directly modulate the activity of specific ion channels, contributing to its physiological effects, such as vasodilation.
ARA-S is an activator of BKCa channels.[5][6] This activation is direct and does not appear to involve G proteins or other cytosolic factors, though it is dependent on membrane cholesterol.[5][6] The activation of BKCa channels in vascular smooth muscle cells leads to hyperpolarization and subsequent vasorelaxation.[5]
In sympathetic neurons, ARA-S has been demonstrated to augment N-type Ca²⁺ channel currents.[7][8] This effect is rapid, reversible, and voltage-dependent, resulting from a hyperpolarizing shift in the channel's activation curve.[7][8] This modulation appears to be independent of G-protein-coupled receptors.[7][8]
Experimental Workflows
The following diagram illustrates a typical workflow for the investigation of ARA-S's biological activity, from isolation to functional characterization.
Conclusion
N-arachidonoyl serine represents a fascinating expansion of the endocannabinoid system and the broader field of lipid signaling. Its discovery and subsequent characterization have revealed a molecule with a distinct pharmacological profile, acting through non-classical pathways to exert its physiological effects. The detailed methodologies and quantitative data presented in this whitepaper provide a valuable resource for researchers and drug development professionals seeking to further explore the therapeutic potential of ARA-S and its signaling pathways. Future investigations into its biosynthesis, degradation, and the precise molecular interactions with its targets will undoubtedly unveil new avenues for pharmacological intervention in a variety of disease states.
References
- 1. N-arachidonoyl l-serine, an endocannabinoid-like brain constituent with vasodilatory properties - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Quantitative LC-MS/MS analysis of arachidonoyl amino acids in mouse brain with treatment of FAAH inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Quantitative LC–MS/MS analysis of arachidonoyl amino acids in mouse brain with treatment of FAAH inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The Endogenous Brain Constituent N-Arachidonoyl l-Serine Is an Activator of Large Conductance Ca2+-Activated K+ Channels - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The endogenous brain constituent N-arachidonoyl L-serine is an activator of large conductance Ca2+-activated K+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. N-Arachidonoyl l-Serine, a Putative Endocannabinoid, Alters the Activation of N-Type Ca2+ Channels in Sympathetic Neurons - PMC [pmc.ncbi.nlm.nih.gov]
- 8. N-arachidonoyl L-serine, a putative endocannabinoid, alters the activation of N-type Ca2+ channels in sympathetic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
